Cas no 1361777-72-1 (3',4'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid)

• Product Name: 3',4'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid
• CAS No: 1361777-72-1
• MF: C₁₃H₆Cl₂F₂O₂
• MW: 303.088348865509
• CID: 4996317
• Update Time: 2025-10-31

3',4'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid

• Inchi： 1S/C13H6Cl2F2O2/c14-9-2-1-6(3-10(9)15)7-4-11(16)12(17)5-8(7)13(18)19/h1-5H,(H,18,19)
• InChI Key： RCJUEIOOOBXFPZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C(=CC=1C(=O)O)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 5
• Topological Polar Surface Area: 37.3

Additional information on 3',4'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid

3',4'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic Acid: A Comprehensive Overview

3',4'-Dichloro-4,5-difluoro-biphenyl-2-carboxylic acid, identified by the CAS registry number 1361777-72-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of biphenyl carboxylic acids, which are known for their unique electronic properties and structural versatility. The molecule consists of two aromatic benzene rings connected by a single bond, with substituents that include chlorine and fluorine atoms strategically positioned to influence its chemical reactivity and physical properties.

The structural formula of 3',4'-dichloro-4,5-difluoro-biphenyl-2-carboxylic acid is C₁₂H₆Cl₂F₂O₂. The presence of chlorine and fluorine atoms at specific positions on the biphenyl system introduces electron-withdrawing effects, which significantly alter the electronic distribution of the molecule. This makes it highly suitable for applications in advanced materials, such as high-performance polymers and electronic devices. Recent studies have highlighted its potential as a building block for the synthesis of novel organic semiconductors, where its electronic properties play a crucial role in device performance.

The synthesis of 3',4'-dichloro-4,5-difluoro-biphenyl-2-carboxylic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent halogenation. Researchers have explored various catalytic systems to optimize the reaction conditions, aiming to improve yield and purity. For instance, the use of transition metal catalysts has been reported to enhance the efficiency of key steps in the synthesis process. These advancements have made it possible to produce the compound on a larger scale while maintaining high quality standards.

In terms of applications, 3',4'-dichloro-4,5-difluoro-biphenyl-2-carboxylic acid has found significant use in the development of advanced materials for optoelectronic devices. Its ability to form stable crystalline structures makes it an ideal candidate for applications in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) cells. Recent research has demonstrated that incorporating this compound into polymer blends can significantly improve charge transport properties, leading to enhanced device efficiency.

Beyond materials science, this compound also exhibits potential in pharmaceutical research. Its unique structure allows for interactions with biological systems, making it a promising lead compound for drug development. Studies have shown that derivatives of 3',4'-dichloro-4,5-difluoro-biphenyl-2-carboxylic acid can modulate specific cellular pathways, offering new avenues for therapeutic interventions.

The environmental impact and safety profile of CAS No. 1361777-72-1 have also been subjects of recent investigations. Researchers have evaluated its biodegradability under various environmental conditions and assessed its potential toxicity to aquatic organisms. These studies are crucial for ensuring responsible use and disposal practices in industrial settings.

In conclusion, 3',4'-dichloro-4,5-difluoro-biphenyl-2-carboxylic acid (CAS No. 1361777-72-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and structural features make it an invaluable tool in modern materials science and pharmaceutical research. As ongoing research continues to uncover new possibilities for its use, this compound is poised to play an increasingly important role in advancing technological innovations.